N-[[6-(Trifluoromethyl)pyridin-2-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[6-(trifluoromethyl)pyridin-2-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C10H9F3N2O/c1-2-9(16)14-6-7-4-3-5-8(15-7)10(11,12)13/h2-5H,1,6H2,(H,14,16)
• InChI Key: HRQBINBYZWVNIG-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NC(=CC=C1)C(F)(F)F
• Molecular Formula: C10H9F3N2O
• Molecular Weight: 230.19 g/mol

Description

N-[[6-(Trifluoromethyl)pyridin-2-yl]methyl]prop-2-enamide, commonly known as TFMPA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

TFMPA binds to a specific site on the GABA-A receptor known as the benzodiazepine site. This site is responsible for modulating the activity of the receptor in response to the neurotransmitter GABA. By blocking the benzodiazepine site, TFMPA prevents the inhibitory effects of GABA on neuronal activity, leading to increased excitability and altered synaptic transmission.
Biochemical and Physiological Effects:
TFMPA has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that TFMPA increases the firing rate of neurons and enhances synaptic transmission. In vivo studies have shown that TFMPA can induce seizures and alter behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFMPA is its selectivity for the GABA-A receptor. This allows researchers to specifically target this receptor and study its function in detail. However, TFMPA has also been shown to have off-target effects on other receptors, which can complicate its use in certain experiments. Additionally, TFMPA has a relatively short half-life, which can make it difficult to maintain a consistent level of drug exposure over time.

Future Directions

There are a number of future directions for research on TFMPA. One area of interest is the development of more selective GABA-A receptor antagonists that can be used to study the function of specific receptor subtypes. Another area of interest is the use of TFMPA as a tool to study the role of GABA-A receptors in neurological disorders such as epilepsy and anxiety. Finally, there is potential for the development of TFMPA-based therapies for these disorders, although much more research is needed to determine the feasibility of this approach.

Synthesis Methods

The synthesis of TFMPA involves the reaction of 2-amino-6-trifluoromethylpyridine with acryloyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the desired compound in high purity and yield.

Scientific Research Applications

TFMPA has been extensively studied for its potential applications in neuroscience research. It is a selective antagonist of the GABA-A receptor, which is a key neurotransmitter receptor in the central nervous system. TFMPA has been shown to block the effects of GABA-A receptor activation, leading to increased neuronal excitability and altered synaptic transmission.